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Compound of Interest

Compound Name: AU1235

Cat. No.: B560632

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed guide for determining the minimum inhibitory concentration
(MIC) of AU1235 against Mycobacterium tuberculosis (Mtb) using a 7H9 broth microdilution
assay.

Introduction

AU1235 is an adamantyl urea compound that has been identified as a potent inhibitor of the
Mycobacterium tuberculosis protein MmpL3.[1][2] MmpL3 is essential for cell wall synthesis,
specifically in the transport of trehalose monomycolates across the inner membrane.[2] By
inhibiting this transporter, AU1235 effectively disrupts the formation of the mycobacterial cell
wall, leading to bactericidal activity. This unique mechanism of action makes AU1235 a
promising candidate for anti-tuberculosis drug development, particularly against multidrug-
resistant (MDR) strains. The broth microdilution method is a widely accepted and reliable
technique for determining the in vitro susceptibility of mycobacteria to antimicrobial agents.[3]

[4115]

Data Presentation

Table 1: Reagent and Media Composition
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Component

Concentration

Purpose

Middlebrook 7H9 Broth Base

See manufacturer's

instructions

Basal medium for
mycobacterial growth[6][7][8]
[O1[10][11][12]

- Ammonium Sulfate 0.5¢g/L Nitrogen source[7][8][9][11]
] ) Nitrogen and carbon source[7]
- L-Glutamic Acid 0.5¢g/L
[BI[9][11]
- Disodium Phosphate 259/l Buffering agent[7][8][9][11]
- Monopotassium Phosphate 1.0g/L Buffering agent[7][8][9][11]
- Sodium Citrate 0.1g/L Chelating agent[6][7][8][11]
) Source of inorganic ions[7][8]
- Magnesium Sulfate 0.05 g/L
[91[11]
- Ferric Ammonium Citrate 0.04 g/L Source of iron[7][8][9][11]
- Pyridoxine 0.001 g/L Vitamin source[7][8][9][11]
- Biotin 0.0005 g/L Vitamin source[7][8][9][11]

ADC Growth Supplement

10% (v/v)

Growth factors

Binds toxic free fatty acids[6]

- Bovine Albumin (Fraction V) 5.0g/L 7]

Carbon and energy source[6]
- Dextrose 2.0g/L

[7]

Neutralizes toxic peroxides|[6]
- Catalase 0.003 g/L

[7]

Glycerol or Tween 80

0.2% (v/v) or 0.05% (v/v)

Carbon source or surfactant to

prevent clumping[6][8]

AU1235

Variable

Test compound

DMSO

Variable (typically <1% final)

Solvent for AU1235[1]
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Table 2: Quality Control Strains and Expected MIC Ranges

. Expected MIC of
Strain ATCC Number o Purpose
Isoniazid (pg/mL)

Mycobacterium Susceptible
_ 27294 0.015 - 0.06
tuberculosis H37Rv control[13]

Isoniazid-resistant M. _
) (e.g., ATCC 35822) >1.0 Resistant control[13]
tuberculosis

Experimental Protocols

1. Preparation of Media and Reagents
e 7H9 Broth with ADC Supplement (7H9-ADC):

o Suspend Middlebrook 7H9 broth base in distilled water according to the manufacturer's
instructions.[6][8][11][12]

o Add either glycerol to a final concentration of 0.2% (v/v) or Tween 80 to a final
concentration of 0.05% (v/v). Heat to dissolve completely if necessary.[6][8]

o Sterilize by autoclaving at 121°C for 15 minutes.
o Cool the broth to 45-50°C in a water bath.

o Aseptically add Middlebrook ADC Growth Supplement to a final concentration of 10%
(v/v).[6][8]

o Store the complete 7H9-ADC broth at 2-8°C, protected from light.[8]
e AU1235 Stock Solution:

o Dissolve AU1235 powder in 100% dimethyl sulfoxide (DMSO) to prepare a high-
concentration stock solution (e.g., 10 mg/mL).[1]

o Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.
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. Preparation of Bacterial Inoculum

Culture M. tuberculosis in 7H9-ADC broth until it reaches the mid-logarithmic phase of
growth.

Vortex the culture with glass beads to break up clumps.

Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard using
sterile 7H9-ADC broth. This corresponds to approximately 1 x 107 to 1 x 108 CFU/mL.

Prepare a 1:100 dilution of the adjusted inoculum in 7H9-ADC broth to obtain a final
concentration of approximately 1 x 105 CFU/mL for the assay.

. Broth Microdilution Assay Setup

Prepare serial twofold dilutions of the AU1235 stock solution in 7H9-ADC broth in a sterile
96-well microtiter plate. The final volume in each well should be 100 pL. The concentration
range should be selected to bracket the expected MIC of AU1235.

Include the following controls on each plate:
o Growth Control: 100 pL of 7H9-ADC broth without any drug.
o Sterility Control: 100 pL of uninoculated 7H9-ADC broth.

o Solvent Control: 100 pL of 7H9-ADC broth containing the highest concentration of DMSO
used in the assay (typically <1%).

o Quality Control: Wells with a known anti-TB drug (e.g., isoniazid) and a quality control
strain of M. tuberculosis (e.g., H37Rv).

Add 100 pL of the prepared bacterial inoculum (1 x 10> CFU/mL) to each well, except for the
sterility control wells.

Seal the plates with a sterile, breathable membrane or place them in a humidified, CO2-
enriched incubator (5-10% CO3) at 37°C.
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Incubate the plates for 7 to 14 days, or until visible growth is observed in the growth control
wells.

4. Determination of Minimum Inhibitory Concentration (MIC)

After incubation, visually inspect the plates for bacterial growth. Growth appears as turbidity

or a pellet at the bottom of the well.

The MIC is defined as the lowest concentration of AU1235 that completely inhibits visible

growth of M. tuberculosis.

Visualizations
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Experimental Workflow for AU1235 Broth Microdilution Assay

Prepare M. tuberculosis Inoculum

Preparation

Prepare 7H9-ADC Broth Prepare AU1235 Stock Solution

Assay|Setup

Perform Serial Dilutions of AU1235

Add Bacterial Inoculum

Incubate Plates

Visually Read Plates

i

Determine MIC

Click to download full resolution via product page

Caption: Workflow for the 7H9 broth microdilution assay with AU1235.
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Mechanism of Action of AU1235

Mycobacterium tuberculosis Cell

Trehalose Monomycolate

(Cytoplasm) AU1235

Inhibits

Inner Mémbrane

MmpL3 Transporter

Trehalose Monomycolate
(Periplasm)

Cell Wall Synthesis

Click to download full resolution via product page

Caption: AU1235 inhibits the MmpL3 transporter, blocking cell wall synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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